Cas no 52824-05-2 (2,4-Dimethylquinoline-5,8-diol hydrobromide)

2,4-Dimethylquinoline-5,8-diol hydrobromide is a quinoline derivative with a hydrobromide salt form, offering enhanced solubility and stability for research and industrial applications. The compound features a dimethyl-substituted quinoline core with hydroxyl groups at the 5 and 8 positions, contributing to its potential as an intermediate in organic synthesis or a precursor for biologically active molecules. The hydrobromide salt improves handling and storage properties while maintaining reactivity. Its structural features may lend utility in coordination chemistry or as a building block for heterocyclic compounds. The product is typically characterized by high purity, ensuring reproducibility in experimental or production settings.
2,4-Dimethylquinoline-5,8-diol hydrobromide structure
52824-05-2 structure
Product Name:2,4-Dimethylquinoline-5,8-diol hydrobromide
CAS No:52824-05-2
MF:C11H12BrNO2
MW:270.122482299805
CID:937524
PubChem ID:135539513
Update Time:2025-05-28

2,4-Dimethylquinoline-5,8-diol hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 8-hydroxy-2,4-dimethyl-1H-quinolin-5-one,hydrobromide
    • 8-hydroxy-2,4-dimethyl-1h-quinolin-5-one
    • hydrobromide
    • NSC168812
    • NSC-168812
    • 2,4-Dimethylquinoline-5,8-diol hydrobromide
    • 2,4-dimethylquinoline-5,8-diol;hydrobromide
    • Z1849013575
    • DTXSID40638528
    • EN300-178615
    • 8-Hydroxy-2,4-dimethylquinolin-5(1H)-one--hydrogen bromide (1/1)
    • CCA82405
    • AKOS026348205
    • 2,4-dimethylquinoline-5,8-diolhydrobromide
    • 52824-05-2
    • G58800
    • Inchi: 1S/C11H11NO2.BrH/c1-6-5-7(2)12-11-9(14)4-3-8(13)10(6)11;/h3-5,13-14H,1-2H3;1H
    • InChI Key: VODCUNUVYTXWSF-UHFFFAOYSA-N
    • SMILES: Br.OC1=CC=C(C2C1=C(C)C=C(C)N=2)O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 269.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 3.22090

2,4-Dimethylquinoline-5,8-diol hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D484360-5mg
2,4-Dimethylquinoline-5,8-diol hydrobromide
52824-05-2
5mg
$ 70.00 2022-06-05
TRC
D484360-10mg
2,4-Dimethylquinoline-5,8-diol hydrobromide
52824-05-2
10mg
$ 95.00 2022-06-05
TRC
D484360-50mg
2,4-Dimethylquinoline-5,8-diol hydrobromide
52824-05-2
50mg
$ 340.00 2022-06-05
Enamine
EN300-178615-0.05g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
0.05g
$147.0 2023-09-19
Enamine
EN300-178615-0.1g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
0.1g
$218.0 2023-09-19
Enamine
EN300-178615-0.25g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
0.25g
$312.0 2023-09-19
Enamine
EN300-178615-0.5g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
0.5g
$492.0 2023-09-19
Enamine
EN300-178615-1.0g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
1g
$631.0 2023-06-07
Enamine
EN300-178615-2.5g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
2.5g
$1238.0 2023-09-19
Enamine
EN300-178615-5.0g
2,4-dimethylquinoline-5,8-diol hydrobromide
52824-05-2 95%
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$1832.0 2023-06-07
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